1-(2-chlorobenzyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H22ClNO3
• Molecular Weight: 419.9 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methyl]-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C25H22ClNO3/c1-2-17-11-13-18(14-12-17)23(28)15-25(30)20-8-4-6-10-22(20)27(24(25)29)16-19-7-3-5-9-21(19)26/h3-14,30H,2,15-16H2,1H3
• InChI Key: AIPDELJBFFTQGS-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CC4=CC=CC=C4Cl)O

Description

1-(2-chlorobenzyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of indole derivatives, which have been found to possess a wide range of biological activities.

Scientific Research Applications

1-(2-chlorobenzyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, antioxidant, and anticancer activities. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to induce apoptosis (programmed cell death) in cancer cells.

Mechanism of Action

The mechanism of action of 1-(2-chlorobenzyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been proposed that this compound exerts its anticancer activity by inhibiting the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. It has also been found to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects:
1-(2-chlorobenzyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of inflammatory enzymes such as COX-2 and iNOS, which are involved in the production of inflammatory mediators. It has also been found to scavenge free radicals and protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-chlorobenzyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments include its potent anticancer activity, its ability to inhibit inflammatory enzymes, and its antioxidant properties. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 1-(2-chlorobenzyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. These include:
1. Further studies on the mechanism of action of this compound, particularly its effects on the PI3K/Akt/mTOR signaling pathway.
2. Investigation of the potential of this compound as a chemopreventive agent, which could be used to prevent the development of cancer.
3. Development of more efficient and cost-effective synthesis methods for this compound.
4. Examination of the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative diseases and cardiovascular diseases.
5. Studies on the pharmacokinetics and pharmacodynamics of this compound, which could provide insights into its efficacy and safety in vivo.
In conclusion, 1-(2-chlorobenzyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a promising chemical compound that has been studied for its potential therapeutic applications. Its potent anticancer activity, anti-inflammatory effects, and antioxidant properties make it a promising candidate for further research and development.

Synthesis Methods

The synthesis of 1-(2-chlorobenzyl)-3-[2-(4-ethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been reported in the literature. The synthesis involves the reaction of 2-(4-ethylphenyl)-2-oxoacetic acid with 2-chlorobenzylamine in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a catalyst such as DMAP (4-dimethylaminopyridine). The resulting intermediate is then cyclized with isatin in the presence of a base such as potassium carbonate to yield the final product.